Cas no 88180-26-1 (1,3-Dithiane, 2-(4-pentenyl)-)

• Product Name: 1,3-Dithiane, 2-(4-pentenyl)-
• CAS No: 88180-26-1
• MF: C₉H₁₆S₂
• MW: 188.353340148926
• CID: 641963
• PubChem ID: 4226111
• Update Time: 2025-04-19

1,3-Dithiane, 2-(4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(4-pentenyl)-
• 2-pent-4-enyl-1,3-dithiane
• SR-01000406286-1
• DTXSID00401013
• 88180-26-1
• SR-01000406286

• Inchi： 1S/C9H16S2/c1-2-3-4-6-9-10-7-5-8-11-9/h2,9H,1,3-8H2
• InChI Key： YSWJUCWMAUMWQZ-UHFFFAOYSA-N
• SMILES： S1CCCSC1CCCC=C

Computed Properties

• Exact Mass: 188.06934286g/mol
• Monoisotopic Mass: 188.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes